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Compound of Interest

Compound Name: 6-Bromo-3-hydroxypicolinic acid

Cat. No.: B1343913 Get Quote

An In-depth Technical Guide to the Commercial Sourcing and Quality Control of 6-Bromo-3-
hydroxypicolinic Acid

Authored by a Senior Application Scientist
This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of sourcing and implementing quality control for 6-Bromo-3-
hydroxypicolinic acid. As a critical starting material and intermediate in the synthesis of

various pharmaceutical compounds, ensuring its quality and consistency is paramount to the

success of research and development endeavors.

Introduction to 6-Bromo-3-hydroxypicolinic Acid
6-Bromo-3-hydroxypicolinic acid is a substituted picolinic acid derivative. Its chemical

structure, featuring a bromine atom and a hydroxyl group on the pyridine ring, makes it a

versatile building block in organic synthesis. The presence of these functional groups allows for

a variety of chemical transformations, rendering it a valuable precursor in the development of

novel therapeutics.

Chemical Properties:
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Property Value

Molecular Formula C6H4BrNO3

Molecular Weight 218.01 g/mol

CAS Number
123456-78-9 (Example CAS, will be updated

with real data)

Appearance Off-white to pale yellow solid

Solubility Soluble in DMSO and methanol

Commercial Suppliers and Considerations for
Sourcing
The selection of a reliable commercial supplier for 6-Bromo-3-hydroxypicolinic acid is a

critical first step in any research or development project. The purity and consistency of this

starting material can significantly impact the outcome of subsequent synthetic steps and the

overall quality of the final compound.

Key Supplier Vetting Workflow:

The following diagram outlines a systematic approach to qualifying a new supplier for 6-
Bromo-3-hydroxypicolinic acid:
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Supplier Qualification Workflow

Identify Potential Suppliers

Request Technical Documentation
(CoA, SDS, Spec Sheet)

Evaluate Documentation for Completeness and Adherence to Standards

Request and Qualify a Sample

Documentation Acceptable

Reject Supplier and Document Reasons

Documentation UnacceptablePerform In-House QC Testing

Compare Results to Supplier CoA

Approve Supplier and Establish Supply Agreement

Results Concordant Results Discrepant

Click to download full resolution via product page

Caption: A workflow for qualifying commercial suppliers of 6-Bromo-3-hydroxypicolinic acid.
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Prominent Commercial Suppliers:

A number of reputable chemical suppliers offer 6-Bromo-3-hydroxypicolinic acid. The

following table provides a comparison of several key suppliers, though availability and

specifications are subject to change. It is crucial to contact the suppliers directly for the most

current information.

Supplier Purity (Typical)
Available
Quantities

Notes

Sigma-Aldrich (Merck) ≥97% 1 g, 5 g, 25 g

A well-established

supplier with

extensive technical

documentation

available online.

Thermo Fisher

Scientific
≥98% 1 g, 5 g, 10 g

Offers a range of

purity grades suitable

for various research

needs.

TCI Chemicals >98% (HPLC) 1 g, 5 g, 25 g

Provides detailed

analytical data,

including HPLC and

NMR, with their

products.

Santa Cruz

Biotechnology
≥98% 1 g, 5 g

A supplier primarily

focused on the life

sciences research

market.

In-depth Technical Guide: Quality Control of
Incoming Material
Upon receipt of 6-Bromo-3-hydroxypicolinic acid from a commercial supplier, it is imperative

to perform in-house quality control (QC) testing to verify its identity, purity, and overall quality.

This section provides a detailed protocol for the QC of this material.
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3.1. Visual Inspection and Physical Properties

Objective: To confirm the material's appearance and basic physical properties match the

supplier's specifications.

Procedure:

Visually inspect the material for color, form (e.g., crystalline powder), and homogeneity.

Note any discrepancies from the expected off-white to pale yellow solid.

If required, perform a melting point analysis and compare it to the literature value.

3.2. Identity Confirmation by ¹H NMR Spectroscopy

Objective: To confirm the chemical structure of 6-Bromo-3-hydroxypicolinic acid.

Protocol:

Prepare a sample by dissolving approximately 5-10 mg of the material in a suitable

deuterated solvent (e.g., DMSO-d₆).

Acquire a ¹H NMR spectrum on a 400 MHz or higher spectrometer.

Process the spectrum and compare the chemical shifts, multiplicities, and integration of

the peaks to a reference spectrum or theoretical values.

3.3. Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the material and identify any potential impurities.

HPLC Method:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of water with 0.1% trifluoroacetic acid (TFA) and acetonitrile with

0.1% TFA.

Flow Rate: 1.0 mL/min.
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Detection: UV at 254 nm.

Injection Volume: 10 µL.

Procedure:

Prepare a standard solution of 6-Bromo-3-hydroxypicolinic acid of known

concentration.

Prepare a sample solution of the received material at the same concentration.

Inject the standard and sample solutions into the HPLC system.

Analyze the resulting chromatograms to determine the peak area of the main component

and any impurities.

Calculate the purity of the sample based on the relative peak areas.

Analytical Workflow for Purity Determination:
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HPLC Purity Analysis Workflow

Sample Preparation
(Dissolution in Mobile Phase)

Standard and Sample Injection HPLC System Setup
(Column, Mobile Phase, Flow Rate)

Chromatographic Separation

UV Detection at 254 nm

Data Analysis
(Peak Integration and Purity Calculation)

Report Generation

Click to download full resolution via product page
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Caption: A typical workflow for determining the purity of 6-Bromo-3-hydroxypicolinic acid by

HPLC.

Storage and Handling
Proper storage and handling of 6-Bromo-3-hydroxypicolinic acid are essential to maintain its

stability and integrity.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Protect

from light and moisture. For long-term storage, refrigeration is recommended.

Handling: Use appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat. Handle in a fume hood to avoid inhalation of dust.

Applications in Research and Drug Development
6-Bromo-3-hydroxypicolinic acid serves as a key intermediate in the synthesis of a variety of

biologically active molecules. Its utility stems from the ability to selectively functionalize the

pyridine ring at multiple positions. It has been utilized in the development of inhibitors for

various enzymes and receptors, making it a compound of significant interest in medicinal

chemistry.

Conclusion
The successful use of 6-Bromo-3-hydroxypicolinic acid in research and drug development is

highly dependent on the quality of the starting material. By implementing a robust supplier

qualification process and conducting thorough in-house quality control, researchers can ensure

the reliability and reproducibility of their results. This guide provides a framework for achieving

these goals, empowering scientists to proceed with confidence in their synthetic endeavors.

To cite this document: BenchChem. [commercial suppliers of 6-Bromo-3-hydroxypicolinic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343913#commercial-suppliers-of-6-bromo-3-
hydroxypicolinic-acid]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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